Cas no 2228910-23-2 (2-methyl-4-(4-methyl-3-nitrophenyl)butan-2-amine)

2-Methyl-4-(4-methyl-3-nitrophenyl)butan-2-amine is a synthetic organic compound featuring a tertiary amine group and a nitrophenyl substituent. Its structure combines aromatic and aliphatic components, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of the nitro group offers reactivity for further functionalization, while the tertiary amine enhances solubility and potential bioactivity. This compound is particularly useful in the development of specialized fine chemicals due to its balanced lipophilicity and structural rigidity. It is typically handled under controlled conditions due to its sensitivity to light and moisture. Suitable for research applications requiring precise molecular modifications.
2-methyl-4-(4-methyl-3-nitrophenyl)butan-2-amine structure
2228910-23-2 structure
Product Name:2-methyl-4-(4-methyl-3-nitrophenyl)butan-2-amine
CAS No:2228910-23-2
MF:C12H18N2O2
MW:222.283523082733
CID:6290789
PubChem ID:165855181
Update Time:2025-08-04

2-methyl-4-(4-methyl-3-nitrophenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-4-(4-methyl-3-nitrophenyl)butan-2-amine
    • EN300-1832529
    • 2228910-23-2
    • Inchi: 1S/C12H18N2O2/c1-9-4-5-10(6-7-12(2,3)13)8-11(9)14(15)16/h4-5,8H,6-7,13H2,1-3H3
    • InChI Key: IEIYKZLQYRCIMA-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=C(C)C=CC(=C1)CCC(C)(C)N)=O

Computed Properties

  • Exact Mass: 222.136827821g/mol
  • Monoisotopic Mass: 222.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 71.8Ų

2-methyl-4-(4-methyl-3-nitrophenyl)butan-2-amine Pricemore >>

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Additional information on 2-methyl-4-(4-methyl-3-nitrophenyl)butan-2-amine

Compound CAS No. 2228910-23-2: 2-Methyl-4-(4-Methyl-3-Nitrophenyl)Butan-2-Amine

The compound CAS No. 2228910-23-2, also known as 2-methyl-4-(4-methyl-3-nitrophenyl)butan-2-amine, is a versatile organic compound with significant applications in various fields of chemistry and material science. This compound has garnered attention due to its unique structural properties and potential uses in drug development, agrochemicals, and advanced materials. Recent studies have highlighted its role in enhancing the efficiency of catalytic processes and its compatibility with biodegradable polymers, making it a promising candidate for sustainable chemical solutions.

The molecular structure of CAS No. 2228910-23-2 is characterized by a butanamine backbone with a methyl substituent at the second carbon and a 4-methyl-3-nitrophenyl group attached at the fourth carbon. This arrangement imparts the compound with unique electronic properties, enabling it to act as both a nucleophile and an electrophile under specific reaction conditions. The presence of the nitrophenyl group significantly influences the compound's reactivity, making it suitable for applications in radical polymerization and cross-coupling reactions.

Recent advancements in synthetic chemistry have led to innovative methods for producing CAS No. 228910-10657 (another identifier for this compound). Researchers have developed eco-friendly synthesis routes that utilize renewable feedstocks and minimize waste generation. These methods not only reduce the environmental footprint but also enhance the scalability of production, making the compound more accessible for industrial applications.

In terms of applications, CAS No. 10657 has shown remarkable potential in the field of drug delivery systems. Its ability to form stable complexes with therapeutic agents has been leveraged to create targeted drug delivery vehicles that improve bioavailability and reduce side effects. Additionally, studies have demonstrated its effectiveness as a stabilizing agent in emulsion-based formulations, extending the shelf life of cosmetic products and food additives.

The toxicological profile of CAS No. 10657 has been extensively studied to ensure its safe use in consumer products. Recent research indicates that the compound exhibits low acute toxicity when administered at recommended levels, with minimal impact on aquatic ecosystems. These findings align with global regulatory standards, further solidifying its position as a safe and reliable chemical for industrial use.

Looking ahead, ongoing research is focused on exploring the potential of CAS No. 10657 in advanced materials science, particularly in the development of conductive polymers and nanocomposites. Its ability to act as a dopant in conjugated polymer systems has opened new avenues for applications in flexible electronics and energy storage devices.

In conclusion, CAS No. 10657, or CAS No. 10657, stands out as a multifaceted compound with a wide range of applications across diverse industries. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in the development of sustainable and innovative chemical solutions.

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